Cas no 1805940-21-9 (4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile)

• Product Name: 4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile
• CAS No: 1805940-21-9
• MF: C₉H₃ClF₆N₂O
• MW: 304.576341867447
• CID: 4927688
• Update Time: 2025-05-25

4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile

• Inchi： 1S/C9H3ClF6N2O/c10-5-4(1-2-17)3-18-7(8(11,12)13)6(5)19-9(14,15)16/h3H,1H2
• InChI Key： PMBUIVDFEPVVEF-UHFFFAOYSA-N
• SMILES： ClC1C(CC#N)=CN=C(C(F)(F)F)C=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 362
• XLogP3: 3.2
• Topological Polar Surface Area: 45.9

Additional information on 4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile

4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805940-21-9)

4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile, also known by its CAS number CAS No. 1805940-21-9, is a highly fluorinated pyridine derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and agrochemical research. This compound is characterized by its unique structural features, including a chloro substituent at the 4-position, a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 2-position, with an acetonitrile moiety attached at the 5-position of the pyridine ring.

The presence of multiple fluorinated groups in this molecule contributes to its distinct electronic and steric properties, making it an attractive candidate for various applications. Recent studies have highlighted its potential as a building block in the synthesis of bioactive compounds, particularly in the development of new agrochemicals with enhanced efficacy and selectivity. For instance, researchers have explored its role as an intermediate in the synthesis of herbicides and fungicides, where its fluorinated substituents play a crucial role in modulating activity against target organisms.

In terms of chemical synthesis, 4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile is typically prepared through multi-step processes involving advanced fluorination techniques. One such method involves the nucleophilic substitution of a suitable precursor with a trifluoromethoxy or trifluoromethyl group, followed by selective acylation or nitrile substitution to introduce the acetonitrile moiety. These methods have been optimized to achieve high yields and purity, ensuring that the compound meets the stringent requirements of modern chemical research.

The electronic properties of this compound are particularly noteworthy due to the electron-withdrawing effects of its substituents. The chloro group at position 4 introduces additional electron withdrawal, which can influence reactivity in various chemical transformations. This makes it an ideal substrate for further functionalization, such as Suzuki coupling or other cross-coupling reactions, to generate more complex molecular architectures. Recent advancements in catalytic methods have further expanded its utility in these reactions, enabling researchers to access novel compounds with unprecedented efficiency.

In addition to its synthetic applications, this compound has shown promise in biological studies. For example, it has been evaluated for its potential as an inhibitor of key enzymes involved in metabolic pathways. Initial assays have demonstrated moderate activity against certain targets, suggesting that further optimization could yield compounds with therapeutic potential. Moreover, its fluorinated groups are known to enhance drug-like properties such as lipophilicity and metabolic stability, which are critical for drug development.

From an environmental perspective, understanding the fate and behavior of 4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile in various ecosystems is essential for assessing its safety and sustainability. Recent studies have focused on its degradation pathways under different conditions, including soil and aquatic environments. These investigations have provided valuable insights into its persistence and potential impact on non-target species, guiding responsible use in agricultural and industrial settings.

In conclusion, 4-Chloro-3-(trifluoromethoxy)-2-(trifluoromethyl)pyridine-5-acetonitrile (CAS No. 1805940-21-9) is a versatile and intriguing compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in organic synthesis, pharmacology, and agrochemistry. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing scientific discovery and technological progress.